Cas no 2679931-95-2 (benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate)

• Product Name: benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate
• CAS No: 2679931-95-2
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5644452
• PubChem ID: 165918315
• Update Time: 2025-05-25

benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28279454
• benzyl N-[(2R,3R)-1-hydroxy-3-methoxybutan-2-yl]carbamate
• 2679931-95-2
• benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate

• Inchi： 1S/C13H19NO4/c1-10(17-2)12(8-15)14-13(16)18-9-11-6-4-3-5-7-11/h3-7,10,12,15H,8-9H2,1-2H3,(H,14,16)/t10-,12-/m1/s1
• InChI Key： KUQOOJCUSCXYGJ-ZYHUDNBSSA-N
• SMILES： O(C)[C@H](C)[C@@H](CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate

Introduction to Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate (CAS No. 2679931-95-2)

Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate, with the chemical identifier CAS No. 2679931-95-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive research and development. The structure of this molecule, featuring a benzyl group and a carbamate moiety linked to a chiral (2R,3R)-1-hydroxy-3-methoxybutan-2-yl backbone, suggests a high degree of specificity in its interactions with biological targets.

The synthesis and characterization of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate have been the focus of several studies aimed at understanding its pharmacological properties. The stereochemistry of the molecule, particularly the (2R,3R) configuration, is crucial for its biological activity. This configuration is often associated with enhanced binding affinity and selectivity towards certain enzymes and receptors. The benzyl group and carbamate moiety contribute to the compound's solubility and stability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate with various biological targets. These studies have revealed that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and pain modulation. The hydroxyl and methoxy substituents on the butanoyl backbone further enhance its potential as a pharmacophore by providing additional points of interaction with biological molecules.

In vitro studies have demonstrated that Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate exhibits inhibitory activity against certain enzymes known to play a role in pain signaling. For instance, preliminary data suggest that it may inhibit COX-2, an enzyme widely studied for its role in the production of prostaglandins that mediate inflammation and pain. Additionally, the compound has shown promise in reducing oxidative stress by modulating the activity of enzymes such as lipoxygenases.

The chiral nature of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate also makes it an attractive candidate for further development as a prodrug or lead compound. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, which can be exploited to enhance therapeutic efficacy while minimizing side effects. The (2R,3R) configuration may confer specific advantages over other stereoisomers by improving metabolic stability and reducing potential toxicity.

Current research is exploring the potential applications of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate in treating chronic pain conditions. Chronic pain remains a significant unmet medical need, and novel therapeutic agents are needed to address this challenge effectively. The compound's mechanism of action suggests that it may offer a unique approach to pain management by targeting multiple pathways involved in pain perception and processing.

The synthesis of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the chiral center with high enantioselectivity. These methods include asymmetric hydrogenation and enzymatic resolution processes, which are critical for producing enantiomerically pure compounds that exhibit optimal biological activity.

The pharmacokinetic properties of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate have been evaluated through preclinical studies. These studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it exhibits good oral bioavailability and moderate plasma protein binding, suggesting that it may be suitable for once-daily dosing regimens. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses.

The future development of Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-ylcarbamate as a therapeutic agent will likely involve further preclinical testing to confirm its safety and efficacy in animal models. Once these studies are completed successfully, human clinical trials will be initiated to evaluate its potential as a treatment for chronic pain conditions. These trials will provide valuable insights into the compound's pharmacological profile and help determine its clinical utility.

In conclusion, Benzyl N-(2R,3R)-1-hydroxy-3-methoxybutan-2-yldicarbazole (CAS No. 2679931 95 25) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and stereochemistry make it an attractive candidate for further development as a therapeutic agent targeting chronic pain conditions. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties to ensure clinical success.